Cas no 524057-23-6 (N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine)

• Product Name: N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine
• CAS No: 524057-23-6
• MF: C₁₃H₁₄BrN₅
• MW: 320.187760829926
• MDL: MFCD03615544
• CID: 4714974
• Update Time: 2025-10-27

N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-2-(4,6-dimethylpyrimidin-2-yl)guanidine
• 1-(2-bromophenyl)-3-(4,6-dimethylpyrimidin-2-yl)guanidine
• N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine

• MDL： MFCD03615544
• Inchi： 1S/C13H14BrN5/c1-8-7-9(2)17-13(16-8)19-12(15)18-11-6-4-3-5-10(11)14/h3-7H,1-2H3,(H3,15,16,17,18,19)
• InChI Key： VUQGDXUZBOTLAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(N)=NC1=NC(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2

N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine Security Information

• HazardClass：IRRITANT

Additional information on N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine

N-(2-Bromophenyl)-N'-(4,6-Dimethylpyrimidin-2-yl)-Guanidine: A Comprehensive Overview

The compound with CAS No. 524057-23-6, commonly referred to as N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of guanidine, a nitrogen-rich heterocyclic compound, and incorporates a bromophenyl group and a dimethylpyrimidinyl group, which contribute to its distinctive chemical characteristics.

Guanidine derivatives have long been studied for their ability to act as hydrogen bond donors and acceptors, making them valuable in various chemical and biological contexts. The presence of the bromophenyl group in this compound introduces electronic and steric effects that can influence its reactivity and selectivity. Similarly, the 4,6-dimethylpyrimidin-2-yl group adds complexity to the molecule's structure, potentially enhancing its stability and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine through multi-component reactions and microwave-assisted synthesis. These methods not only improve yield but also reduce reaction times, making the compound more accessible for further studies. Researchers have also explored the use of this compound as a potential building block in medicinal chemistry, particularly in the design of bioactive molecules with tailored properties.

The structural features of this compound make it an intriguing candidate for exploring its biological activities. Studies have shown that guanidine derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The incorporation of the bromophenyl and dimethylpyrimidinyl groups may further modulate these activities by influencing the molecule's interaction with biological targets such as enzymes or receptors. For instance, computational modeling has suggested that this compound could act as a potential inhibitor of certain kinases involved in cancer progression.

In terms of physical properties, N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents. Its thermodynamic stability has been assessed through differential scanning calorimetry (DSC), revealing a phase transition at around 175°C. These properties are crucial for determining its suitability in various chemical processes and formulations.

The synthesis of this compound typically involves a two-step process: first, the preparation of the guanidine intermediate by reacting 1H-guanine with appropriate alkylating agents; second, the coupling of this intermediate with the bromophenyl and dimethylpyrimidinyl groups using coupling reagents such as EDCI or HATU. Optimization of reaction conditions has led to higher yields and purities, which are essential for subsequent biological evaluations.

From an environmental perspective, the ecological impact of N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine has been minimally studied. However, preliminary assessments suggest that it may undergo hydrolysis under specific conditions, potentially leading to biodegradation products that are less harmful to aquatic ecosystems. Further research is required to fully understand its environmental fate and toxicity profile.

In conclusion, N-(2-Bromophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)-guanidine represents a promising compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups offer opportunities for exploring novel chemical reactions and developing bioactive molecules with therapeutic potential. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of guanidine chemistry and its implications in drug discovery.